6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-phenylbenzoate
• InChI: InChI=1S/C27H25N3O5S2/c1-3-17(4-2)24(32)28-26-29-30-27(37-26)36-16-21-14-22(31)23(15-34-21)35-25(33)20-12-10-19(11-13-20)18-8-6-5-7-9-18/h5-15,17H,3-4,16H2,1-2H3,(H,28,29,32)
• InChI Key: FEDXTTMLGJASOB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C27H25N3O5S2
• Molecular Weight: 535.6 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl [1,1'-biphenyl]-4-carboxylate is a useful research compound. Its molecular formula is C27H25N3O5S2 and its molecular weight is 535.63. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

Several studies have focused on the preparation of compounds with thiadiazole, pyrazole, and pyran cores, revealing significant antibacterial and antifungal properties. For example, compounds prepared from ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate exhibited excellent biocidal properties against both Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef et al., 2011). Another study demonstrated the synthesis of 1,2,4-triazole[3,4-b][1,3,4]thiadiazoles bearing pyrazole as potent antimicrobial agents (Sanjeeva Reddy et al., 2010).

Anticancer Activities

Compounds with pyran and pyrazole moieties have also been evaluated for their anticancer activities. For instance, some newly synthesized pyranpyrazole derivatives were investigated as novel corrosion inhibitors for mild steel, which is useful for industrial processes, demonstrating their versatility and potential in materials science (Dohare et al., 2017). Additionally, heterocyclic compounds derived from ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate showed potential biological importance, hinting at their application in medicinal chemistry (Youssef et al., 2013).

Corrosion Inhibition

Research into the use of pyranpyrazole derivatives as corrosion inhibitors for mild steel highlights the application of these compounds in industrial settings, offering insights into their potential for protecting materials against corrosion (Dohare et al., 2017).